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Compound of Interest

Compound Name: 17:0-20:3 PE-d5

Cat. No.: B12405335 Get Quote

For researchers, scientists, and professionals in drug development utilizing 17:0-20:3 PE-d5,

adherence to strict safety and disposal procedures is paramount. This guide provides essential,

immediate, and actionable information for the proper handling and disposal of this compound,

ensuring laboratory safety and regulatory compliance.

Hazard Profile

17:0-20:3 PE-d5 is classified as a hazardous substance requiring careful management. The

primary hazards, as identified in its Safety Data Sheet (SDS), are summarized below.
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Hazard
Classification

Category Signal Word
Hazard Statement
Codes

Flammable Liquid 2 Danger H225

Acute Toxicity (Oral) 3 Danger H301

Acute Toxicity

(Dermal)
3 Danger H311

Acute Toxicity

(Inhalation)
3 Danger H331

Carcinogenicity 2 Danger H351

Skin Irritation 2 Danger H315

Eye Irritation 2 Danger H319

Specific Target Organ

Toxicity (Single

Exposure)

1 Danger H370

Specific Target Organ

Toxicity (Single

Exposure)

3 Danger H336

This data is compiled from safety information provided for 17:0-20:3 PE-d5 solutions.

Experimental Protocols: Disposal of 17:0-20:3 PE-d5

The proper disposal of 17:0-20:3 PE-d5, which is typically supplied in a dichloromethane and

methanol solution, must be handled as hazardous waste due to its flammability and acute

toxicity. The solvent mixture itself is also subject to hazardous waste regulations, often falling

under the F-list of hazardous wastes from non-specific sources.

Step-by-Step Disposal Procedure:

Personal Protective Equipment (PPE): Before handling, ensure appropriate PPE is worn,

including a lab coat, safety goggles, and chemical-resistant gloves.
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Waste Collection:

Designate a specific, sealed, and properly labeled hazardous waste container for the

collection of 17:0-20:3 PE-d5 waste.

The container must be compatible with flammable and halogenated organic solvents.

The label should clearly state "Hazardous Waste," list all chemical constituents (17:0-20:3
PE-d5, Dichloromethane, Methanol), and display the relevant hazard pictograms (e.g.,

flammable, toxic).

Segregation:

Store the waste container in a designated satellite accumulation area.

Ensure the waste is segregated from incompatible materials, particularly oxidizing agents.

[1]

Prohibited Disposal Methods:

Do not dispose of 17:0-20:3 PE-d5 or its solutions down the drain.[1][2] This is a violation

of environmental regulations and can cause harm to aquatic life and infrastructure.

Do not allow the waste to evaporate in a fume hood as a means of disposal.

Disposal of Contaminated Materials:

Any materials that come into contact with the 17:0-20:3 PE-d5 solution, such as pipette

tips, gloves, and absorbent pads, must also be disposed of as hazardous waste.

Collect these contaminated solids in a separate, clearly labeled hazardous waste bag or

container.

Arranging for Pickup:

Once the waste container is full, or in accordance with your institution's policies, arrange

for its collection by a licensed hazardous waste disposal service.
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Follow your institution's specific procedures for requesting a hazardous waste pickup.

Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 17:0-20:3 PE-d5.
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Caption: Disposal workflow for 17:0-20:3 PE-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Acutely Toxic ‘P-listed’ Hazardous Chemical Waste Guidance | Office of Research [bu.edu]

2. hazardouswasteexperts.com [hazardouswasteexperts.com]

To cite this document: BenchChem. [Essential Safety and Disposal Protocols for 17:0-20:3
PE-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12405335#17-0-20-3-pe-d5-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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